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Compound of Interest

Compound Name: Hexanamide

Cat. No.: B146200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hexanamide, a simple fatty amide, serves as a versatile building block in organic synthesis.

This technical guide provides a comprehensive overview of Hexanamide, including its

chemical and physical properties, detailed synthesis protocols, and its applications in the

pharmaceutical, agrochemical, and polymer industries. While Hexanamide is primarily utilized

as a chemical intermediate, this guide also explores the current understanding of its biological

interactions.

Chemical Identity and Properties
Hexanamide, also known by its CAS number 628-02-4, is a primary fatty amide derived from

hexanoic acid.[1] It is a colorless crystalline solid at room temperature.[1]

Synonyms:

Caproamide[1]

Hexamide[1]

Hexoamide

Hexylamide[1]
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Capronamide[1]

n-Hexanamide[1]

Table 1: Chemical and Physical Properties of Hexanamide

Property Value Reference

CAS Number 628-02-4 [1]

Molecular Formula C₆H₁₃NO [1]

Molecular Weight 115.17 g/mol [1]

Appearance Colorless crystalline solid [1]

Melting Point 100-102 °C

Boiling Point 255 °C

Solubility Slightly soluble in water [1]

Density 0.999 g/cm³ [1]

Synthesis of Hexanamide
Hexanamide can be synthesized through various methods. Two common laboratory-scale

protocols are detailed below.

From Hexanoic Acid and Ammonia
This is a classical and straightforward method for the synthesis of primary amides.

Reaction:

CH₃(CH₂)₄COOH + NH₃ → CH₃(CH₂)₄CONH₂ + H₂O

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a heating

mantle, add hexanoic acid.
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Reagent Addition: Slowly add an excess of a concentrated aqueous solution of ammonia to

the hexanoic acid with constant stirring. The reaction is exothermic and will form the

ammonium salt of hexanoic acid.

Dehydration: Heat the mixture to reflux. The water formed during the reaction is removed by

distillation, driving the equilibrium towards the formation of Hexanamide.

Work-up and Purification: After the reaction is complete, the excess ammonia and water are

removed under reduced pressure. The crude Hexanamide can be purified by

recrystallization from hot water or a suitable organic solvent.

From n-Heptanitrile
This method provides an alternative route to Hexanamide, starting from a nitrile.

Experimental Protocol:

Reaction Setup: To a sealed reaction vessel, add n-heptanitrile, ammonia, acetonitrile, and

chlorobenzene.

Catalyst Addition: Add a catalytic amount of copper.

Reaction Conditions: Evacuate the reaction tube and fill it with oxygen. Heat the sealed

vessel to 100 °C.

Work-up and Purification: After the reaction is complete, the mixture is washed with water

and extracted with chloroform. The organic layer is dried, and the solvent is evaporated

under reduced pressure. The crude product is then purified by column chromatography to

yield Hexanamide.[2]

Applications of Hexanamide
Hexanamide's primary utility lies in its role as a chemical intermediate for the synthesis of

more complex molecules in various industries.

Pharmaceutical Synthesis
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Hexanamide serves as a precursor for the synthesis of various pharmaceutical compounds.

While direct therapeutic applications of Hexanamide itself are not documented, its amide

functionality allows for its incorporation into larger, biologically active molecules. For example,

N-substituted benzamide derivatives, a class of compounds with antitumor activity, can be

synthesized from precursors like Hexanamide.

Agrochemical Synthesis
In the agrochemical industry, Hexanamide is used as a building block for the creation of

pesticides and herbicides. The lipophilic hexyl chain can be a desirable feature in molecules

designed to interact with biological membranes of pests or plants.

Polymer Chemistry
The amide group in Hexanamide can participate in polymerization reactions, making it a

potential monomer for the synthesis of polyamides. Polyamides are a class of polymers known

for their excellent mechanical properties and are used in a wide range of applications, from

textiles to engineering plastics.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in the public domain regarding the direct

biological activity of Hexanamide or its involvement in specific signaling pathways. Its simple

structure suggests it is likely to be metabolized through standard fatty acid and amide

pathways. Further research is required to elucidate any specific biological roles it may have.

Chemical Reactions of Hexanamide
Hexanamide, as a primary amide, can undergo a variety of chemical transformations, making it

a versatile intermediate in organic synthesis.

Dehydration to Nitrile
Hexanamide can be dehydrated to form hexanenitrile using a dehydrating agent such as

phosphorus pentoxide (P₂O₅) or thionyl chloride (SOCl₂).

Reaction:
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CH₃(CH₂)₄CONH₂ + P₂O₅ → CH₃(CH₂)₄CN + 2HPO₃

Hofmann Rearrangement
The Hofmann rearrangement of Hexanamide with bromine and a strong base yields n-

pentylamine, a primary amine with one less carbon atom.

Reaction:

CH₃(CH₂)₄CONH₂ + Br₂ + 4NaOH → CH₃(CH₂)₄NH₂ + Na₂CO₃ + 2NaBr + 2H₂O

Conclusion
Hexanamide is a fundamental chemical building block with a well-defined set of properties and

synthetic routes. Its primary value to researchers and professionals in drug development and

other chemical industries lies in its utility as a starting material for the synthesis of more

complex and functionalized molecules. While its direct biological activity is not well-

characterized, its role as a versatile intermediate ensures its continued importance in the

landscape of organic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexanamide | C6H13NO | CID 12332 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. HEXANAMIDE synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Hexanamide:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146200#hexanamide-cas-number-and-synonyms]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b146200?utm_src=pdf-body-img
https://www.benchchem.com/product/b146200?utm_src=pdf-body-img
https://www.benchchem.com/product/b146200?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanamide
https://www.chemicalbook.com/synthesis/hexanamide.htm
https://www.benchchem.com/product/b146200#hexanamide-cas-number-and-synonyms
https://www.benchchem.com/product/b146200#hexanamide-cas-number-and-synonyms
https://www.benchchem.com/product/b146200#hexanamide-cas-number-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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